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Compound of Interest

Compound Name: 3-Anilino-1-propanol

Cat. No.: B1268279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 3-
Anilino-1-propanol (CAS RN: 31121-11-6). Adherence to these procedures is critical for

ensuring personal safety and maintaining a secure laboratory environment. The following

information is synthesized from safety data sheets and chemical properties information to

provide a comprehensive operational plan.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Anilino-1-propanol is classified as a hazardous chemical. Based on available safety data, it

causes skin and serious eye irritation.[1] It may also be harmful if swallowed.[2] Therefore, the

use of appropriate personal protective equipment is mandatory.

Summary of Hazards:

Skin Irritation: Causes skin irritation (Category 2).[1][3]

Eye Irritation: Causes serious eye irritation (Category 2A).[1][3]

Acute Oral Toxicity: May be harmful if swallowed.[2]

The following table summarizes the recommended PPE for handling 3-Anilino-1-propanol.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To prevent contact with eyes,

which can cause serious

irritation.[1][3]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

To prevent skin contact and

subsequent irritation.[1]

Body Protection
Laboratory coat or chemical-

resistant apron.

To protect skin and personal

clothing from splashes.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator with an

organic vapor cartridge if

working with large quantities,

heating the substance, or if

ventilation is inadequate.

To prevent inhalation of vapors

or mists, especially if

aerosolization is possible.

Quantitative Data
The following table provides a summary of the key physical and chemical properties of 3-
Anilino-1-propanol.
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Property Value Source

CAS Number 31121-11-6 [1][3][4][5][6][7]

Molecular Formula C₉H₁₃NO [1][3][7]

Molecular Weight 151.21 g/mol [1][3][7]

Appearance
Light yellow to yellow to

orange clear liquid
[5][7]

Boiling Point 140°C / 0.4 mmHg [2][6]

Density 1.063 g/cm³ (at 26°C) [2][6]

Flash Point 156.7°C [2]

Storage Temperature 0-10°C (refrigerated) [3][8]

Experimental Protocol: Weighing and Dissolving 3-
Anilino-1-propanol
This protocol outlines the steps for safely weighing and dissolving 3-Anilino-1-propanol in a

laboratory setting.

1. Preparation: a. Ensure a chemical fume hood is operational and the work area is clean and

uncluttered. b. Gather all necessary materials: 3-Anilino-1-propanol, appropriate solvent,

beaker, graduated cylinder, magnetic stir bar, stir plate, and weighing paper or boat. c. Don the

required personal protective equipment as specified in the PPE table above.

2. Weighing: a. Place a weighing paper or boat on the analytical balance and tare it. b. Inside

the chemical fume hood, carefully dispense the desired amount of 3-Anilino-1-propanol onto

the weighing paper. c. Record the exact weight of the chemical.

3. Dissolving: a. Place the beaker with the appropriate volume of solvent and a magnetic stir

bar on the stir plate inside the fume hood. b. Carefully add the weighed 3-Anilino-1-propanol
to the solvent. c. Turn on the stir plate to facilitate dissolution. Gentle heating may be applied if

necessary, but this should be done with caution and with appropriate respiratory protection.
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4. Post-Procedure: a. Tightly cap the original container of 3-Anilino-1-propanol and store it in

a refrigerator. b. Clean any spills immediately according to the disposal plan. c. Dispose of

contaminated weighing paper and any other disposable materials in the designated chemical

waste container. d. Remove PPE in the correct order to avoid contamination and wash hands

thoroughly.

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for minimizing risks. The following

workflow diagram illustrates the key steps.
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Caption: Workflow for the safe handling of 3-Anilino-1-propanol.
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Disposal Plan:

Chemical Waste: Dispose of unused 3-Anilino-1-propanol and solutions containing it in a

designated, labeled hazardous waste container. Do not pour down the drain.

Contaminated Materials: Any materials that have come into contact with 3-Anilino-1-
propanol, such as gloves, weighing paper, and paper towels, should be placed in a sealed

bag and disposed of as hazardous chemical waste.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations. Consult your institution's environmental health and safety

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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